Cas no 2015449-95-1 (4-Pyrimidinecarboxylic acid, 2-[3-(methylthio)propyl]-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-[3-(methylthio)propyl]-
• CAS No: 2015449-95-1
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 5277633
• Update Time: 2025-05-28

4-Pyrimidinecarboxylic acid, 2-[3-(methylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-[3-(methylthio)propyl]-

• Inchi： 1S/C9H12N2O2S/c1-14-6-2-3-8-10-5-4-7(11-8)9(12)13/h4-5H,2-3,6H2,1H3,(H,12,13)
• InChI Key： YJPBUCCJBMCIEA-UHFFFAOYSA-N
• SMILES： C1(CCCSC)=NC=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-[3-(methylthio)propyl]-

Research Brief on 4-Pyrimidinecarboxylic acid, 2-[3-(methylthio)propyl]- (CAS: 2015449-95-1) in Chemical Biology and Pharmaceutical Applications

4-Pyrimidinecarboxylic acid, 2-[3-(methylthio)propyl]-, with the CAS number 2015449-95-1, is a pyrimidine derivative that has recently garnered attention in chemical biology and pharmaceutical research. This compound is of particular interest due to its potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting various enzymes and receptors. The presence of the methylthio propyl group at the 2-position of the pyrimidine ring confers unique chemical properties that make it a valuable scaffold for medicinal chemistry.

Recent studies have explored the synthesis and biological evaluation of this compound and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported the use of 4-Pyrimidinecarboxylic acid, 2-[3-(methylthio)propyl]- as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that modifications to the carboxylic acid group could yield compounds with potent activity against specific cancer-related kinases, highlighting the versatility of this scaffold in drug design.

In another study published in Bioorganic & Medicinal Chemistry Letters, the compound was investigated for its potential as a building block for the development of antimicrobial agents. The researchers found that derivatives of 4-Pyrimidinecarboxylic acid, 2-[3-(methylthio)propyl]- exhibited promising activity against drug-resistant bacterial strains, particularly when combined with other pharmacophores. This suggests potential applications in addressing the growing challenge of antibiotic resistance.

The compound's mechanism of action appears to be multifaceted. Computational docking studies have shown that the pyrimidine core can participate in key hydrogen bonding interactions with biological targets, while the methylthio propyl side chain may contribute to hydrophobic interactions and improved membrane permeability. These properties make it an attractive candidate for further optimization in drug development programs.

From a synthetic chemistry perspective, recent advances have improved the efficiency of producing 4-Pyrimidinecarboxylic acid, 2-[3-(methylthio)propyl]- and its derivatives. A 2024 paper in Organic Process Research & Development described a novel catalytic method for introducing the methylthio propyl group with high regioselectivity, addressing previous challenges in the compound's synthesis. This methodological advancement could facilitate broader exploration of this chemical space in pharmaceutical research.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted therapies. Preliminary in vivo studies suggest that appropriately modified derivatives may exhibit favorable pharmacokinetic profiles, though further optimization is needed to improve metabolic stability. The unique combination of hydrogen bond acceptor/donor capabilities and lipophilic character makes this scaffold particularly interesting for CNS-targeted drug development.

In conclusion, 4-Pyrimidinecarboxylic acid, 2-[3-(methylthio)propyl]- represents a promising scaffold in medicinal chemistry with diverse potential applications. Current research indicates its utility in developing kinase inhibitors, antimicrobial agents, and potentially other therapeutic modalities. As synthetic methodologies continue to improve and biological evaluations progress, this compound and its derivatives may play an increasingly important role in addressing unmet medical needs across multiple disease areas.